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Compound of Interest

Compound Name: TU-2100

Cat. No.: B1683275

This document provides crucial safety and logistical guidance for researchers, scientists, and
drug development professionals handling substances designated as TU-2100. The following
procedures are based on the hazardous properties of materials identified as "Sikasil® Primer-
2100" and "2100-A", as a specific Safety Data Sheet (SDS) for "TU-2100" was not identified.
Users should always consult the specific SDS for the material they are using.

Hazard Summary

TU-2100 is considered a hazardous substance with the following potential risks:
» Flammability: Highly flammable liquid and vapor.[1]
e Health Hazards:

o Harmful if swallowed and may be fatal if it enters the airways.[1]

o Causes serious eye damage and skin irritation.[1][2]

o May cause respiratory tract irritation, drowsiness, or dizziness.[1][2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The selection
of PPE should be based on a thorough hazard assessment of the specific procedures being
performed.
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Table 1: Personal Protective Equipment for TU-2100
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Protection Type

Required Equipment

Specifications and
Guidelines

Eye and Face Protection

Safety Goggles and/or Face
Shield

Chemical splash goggles are
required when there is a risk of
splashing.[3] A face shield
should be used in conjunction
with goggles for maximum
protection.[3] All eyewear must
be ANSI Z87 certified.[4]

Hand Protection

Chemical-Resistant Gloves

The specific glove material
should be selected based on
the chemical compatibility with
the components of TU-2100.
Nitrile, butyl rubber, or natural
latex gloves are often
recommended for chemical
handling.[5] Always inspect
gloves for defects before use

and wash hands after removal.

[4]

Body Protection

Laboratory Coat or Chemical-
Resistant Apron/Suit

A lab coat should be worn to
protect against minor splashes.
For larger quantities or
procedures with a higher risk
of exposure, a chemical-
resistant apron or suit is
recommended.[5] Flame-
retardant and antistatic
protective clothing should be

considered.[6]

Respiratory Protection

Fume Hood or Respirator

All work with TU-2100 should
be conducted in a well-
ventilated area, preferably
within a chemical fume hood.
[2][6] If a fume hood is not
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available or ventilation is
inadequate, a NIOSH-
approved respirator
appropriate for organic vapors
should be used.[7]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for maintaining a safe laboratory
environment.

Handling and Storage

o Handling: Avoid breathing vapors or mist and prevent contact with skin and eyes.[1][6] Use
only in a well-ventilated area or with appropriate respiratory protection.[6] Keep away from
heat, sparks, open flames, and hot surfaces.[1] Use non-sparking tools and take
precautionary measures against static discharge.[1]

o Storage: Store in a tightly closed, original container in a dry, cool, and well-ventilated place.
[2][6] Keep away from sources of ignition.[6]

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

Table 2: First Aid Procedures for TU-2100 Exposure
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.[8]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin area with plenty of soap
and water for at least 15-20 minutes.[8] Seek

medical attention if irritation persists.[8]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[8] Remove contact
lenses if present and easy to do.[1] Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] If the person is
conscious, rinse their mouth with water and
have them drink one or two glasses of water.[8]

Seek immediate medical attention.[1]

Spill and Disposal Procedures

o Spill Response: In the event of a spill, evacuate unnecessary personnel from the area.[5]

Wear appropriate PPE, including respiratory protection.[2] Absorb the spill with inert, non-

combustible material such as sand or earth and place it in a suitable container for disposal.

[2]

e Waste Disposal: Dispose of TU-2100 and any contaminated materials in accordance with all

applicable federal, state, and local regulations.[2] Do not allow the substance to enter drains

or waterways.[5]

Visual Guides

The following diagrams illustrate the decision-making process for personal protective

equipment selection and the general workflow for handling TU-2100.
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Caption: PPE selection workflow for handling TU-2100.
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Caption: General workflow for handling and disposal of TU-2100.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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